Cas no 1600328-86-6 (3-(4-fluoro-2-methylphenyl)propanenitrile)

• Product Name: 3-(4-fluoro-2-methylphenyl)propanenitrile
• CAS No: 1600328-86-6
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• CID: 5824239
• PubChem ID: 104729220
• Update Time: 2025-05-25

3-(4-fluoro-2-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 4-fluoro-2-methyl-
• 3-(4-fluoro-2-methylphenyl)propanenitrile
• EN300-1830226
• 1600328-86-6

• Inchi： 1S/C10H10FN/c1-8-7-10(11)5-4-9(8)3-2-6-12/h4-5,7H,2-3H2,1H3
• InChI Key： NZJVKQCAWVDYSO-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 163.079727485g/mol
• Monoisotopic Mass: 163.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 288.8±25.0 °C(Predicted)

Additional information on 3-(4-fluoro-2-methylphenyl)propanenitrile

Comprehensive Overview of 3-(4-fluoro-2-methylphenyl)propanenitrile (CAS No. 1600328-86-6): Properties, Applications, and Industry Insights

3-(4-fluoro-2-methylphenyl)propanenitrile (CAS No. 1600328-86-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated nitrile derivative combines a 4-fluoro-2-methylphenyl moiety with a propanenitrile chain, offering versatile reactivity for synthetic applications. Its molecular formula, C10H10FN, and precise chemical structure make it valuable for designing bioactive molecules, particularly in drug discovery targeting kinase inhibitors and central nervous system (CNS) modulators.

Recent studies highlight the compound's role in structure-activity relationship (SAR) optimization, where its fluorine substitution enhances metabolic stability and membrane permeability—a critical factor in blood-brain barrier (BBB) penetration. Industry reports indicate growing interest in 1600328-86-6 as a building block for small-molecule therapeutics, especially in oncology and neurology. The nitrile group serves as a strategic handle for further derivatization, enabling click chemistry or bioisosteric replacements during lead optimization phases.

From an environmental perspective, 3-(4-fluoro-2-methylphenyl)propanenitrile aligns with green chemistry trends due to its potential for atom-efficient synthesis. Researchers are exploring catalytic fluorination methods to produce this compound, reducing hazardous byproducts. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting Good Manufacturing Practice (GMP) standards for preclinical development. These attributes position it as a sustainable alternative to traditional aryl halide intermediates.

The compound's physicochemical properties—including a calculated logP of 2.1 and molecular weight of 163.19 g/mol—make it suitable for high-throughput screening (HTS) libraries. Patent analyses reveal its incorporation in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor designs, addressing challenges in undruggable targets. As the pharmaceutical industry shifts toward fragment-based drug discovery (FBDD), 1600328-86-6 serves as a valuable molecular fragment with balanced hydrophobicity and polarity.

Emerging applications extend to material science, where its aromatic fluorination influences liquid crystal properties and organic semiconductor performance. The compound's thermal stability (decomposition point >200°C) enables its use in polymeric coatings with enhanced UV resistance. Such multidisciplinary utility reflects the growing convergence between fine chemicals and advanced materials research.

For researchers sourcing 3-(4-fluoro-2-methylphenyl)propanenitrile, key considerations include supplier reliability, batch-to-batch consistency, and regulatory compliance. Leading manufacturers provide technical data sheets (TDS) with detailed spectral data and safety profiles, ensuring seamless integration into medicinal chemistry workflows. The compound's custom synthesis options cater to specific isotope labeling (e.g., 13C/15N) needs for mechanistic studies.

Future directions may explore its biocatalytic transformations or incorporation into DNA-encoded libraries (DELs). With the global fluorochemical market projected to exceed $30 billion by 2028, CAS 1600328-86-6 exemplifies how targeted molecular design drives innovation across life sciences and industrial applications.